Cas no 184965-10-4 (1-allylpiperidine-3-carboxylic acid)
184965-10-4 structure
Product Name:1-allylpiperidine-3-carboxylic acid
CAS No:184965-10-4
MF:C9H15NO2
MW:169.220902681351
CID:2128647
PubChem ID:16244007
Update Time:2025-09-23
1-allylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-allylpiperidine-3-carboxylic acid
- DB-065500
- XH0455
- 1-(2-Propen-1-yl)-3-piperidinecarboxylic acid
- SCHEMBL3839597
- DB-103115
- LS-09402
- AKOS009094736
- 184965-10-4
- 939757-43-4
- MFCD09026204
- DTXSID501251160
- 1-(prop-2-en-1-yl)piperidine-3-carboxylic acid
- 3-Piperidinecarboxylic acid, 2-propenyl ester
- 1-allylpiperidine-3-carboxylicacid
- 1-prop-2-enylpiperidine-3-carboxylic acid
-
- Inchi: 1S/C9H15NO2/c1-2-5-10-6-3-4-8(7-10)9(11)12/h2,8H,1,3-7H2,(H,11,12)
- InChI Key: GXQZPBXJDOJFSG-UHFFFAOYSA-N
- SMILES: OC(C1CN(CC=C)CCC1)=O
Computed Properties
- Exact Mass: 169.110278721Da
- Monoisotopic Mass: 169.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 40.5Ų
1-allylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI41586-250mg |
1-Allylpiperidine-3-carboxylic acid |
184965-10-4 | 95% | 250mg |
$114.00 | 2024-04-20 | |
| A2B Chem LLC | AI41586-1g |
1-Allylpiperidine-3-carboxylic acid |
184965-10-4 | 95% | 1g |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AI41586-5g |
1-Allylpiperidine-3-carboxylic acid |
184965-10-4 | 95% | 5g |
$793.00 | 2024-04-20 | |
| A2B Chem LLC | AI41586-10g |
1-Allylpiperidine-3-carboxylic acid |
184965-10-4 | 95% | 10g |
$1316.00 | 2024-04-20 |
1-allylpiperidine-3-carboxylic acid Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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